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This document provides a concise technical summary of the fundamental chemical properties

of lithium laurate, focusing on its molecular formula and molar mass. It is intended for

researchers, scientists, and professionals in drug development who require precise data for

formulation, synthesis, and analytical purposes.

Core Chemical Properties
Lithium laurate is a metallic soap, specifically the lithium salt of lauric acid.[1] It is an

organometallic compound used in various industrial applications, including the production of

lubricants and greases due to its high thermal stability.[2]

The essential quantitative properties of lithium laurate are summarized below. This data is

foundational for stoichiometric calculations in chemical reactions and for the preparation of

solutions with precise molar concentrations.

Property Value Source

Molecular Formula C₁₂H₂₃LiO₂ PubChem[3], J-GLOBAL[4]

Molar Mass (Molecular Weight) 206.25 g/mol
J-GLOBAL[4],

ChemicalBook[5]

Alternate Molar Mass Value 206.3 g/mol PubChem[3]
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Note: Minor variations in molar mass values are due to differences in the atomic weights used

for calculation by various databases.

Methodology for Property Determination
The molecular formula and molar mass of a chemical compound like lithium laurate are

determined through established chemical principles and analytical techniques.

Molecular Formula Determination: The empirical formula is typically determined via

elemental analysis, a process that measures the percentage composition of carbon,

hydrogen, and other elements. The molecular formula is then confirmed using mass

spectrometry, which provides the precise mass of the molecule (monoisotopic mass),

allowing for the deduction of the exact number of each type of atom.

Molar Mass Calculation: The molar mass is calculated by summing the atomic masses of all

constituent atoms in the molecular formula (12 carbons, 23 hydrogens, 1 lithium, and 2

oxygens). High-resolution mass spectrometry can also provide a direct and highly accurate

measurement of the molecular weight.

Visualization of Molecular Composition
To illustrate the elemental composition and basic structure, a diagram is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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